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Compound of Interest

Compound Name: N-Boc-pyrrole

Cat. No.: B154501

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, key
suppliers, and critical technical data for N-Boc-pyrrole (tert-butyl 1H-pyrrole-1-carboxylate). N-
Boc-pyrrole is a vital intermediate in organic synthesis, particularly valued in pharmaceutical
development and materials science for its role in constructing complex heterocyclic structures.
[1] This document is intended to assist researchers, scientists, and professionals in drug
development in making informed decisions for the procurement and application of this essential
compound.

Physicochemical Properties of N-Boc-Pyrrole

N-Boc-pyrrole, identified by CAS Number 5176-27-2, is a colorless to pale yellow liquid.[2] Its
fundamental properties are summarized in the table below, compiled from various commercial
suppliers. This data is crucial for its handling, storage, and integration into synthetic workflows.
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Property Value Source
CAS Number 5176-27-2 [21[31[4][5]
Molecular Formula C9H13NO2 [21[3]1[41[5]
Molecular Weight 167.21 g/mol [21[31[4][5]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 91-92 °C/ 20 mmHg [1][2][5]
Density ~1 g/mL at 25 °C [1][5]
Refractive Index n20/D ~1.4685 [2][5]
Purity >95.5% - 98% [21[31[2]1[5]
Storage Conditions 0-8°C [2]

Commercial Suppliers and Product Specifications

A multitude of chemical suppliers offer N-Boc-pyrrole in various quantities and purities. The
following table summarizes the offerings from a selection of prominent global suppliers to
facilitate a comparative analysis for procurement.
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. . Available .
Supplier Purity . Price (USD)
Quantities
$18.53 (5ML), $57.99
5ML, 25ML, 100ML, (25ML), $185.68
Chem-Impex >95.5% (GC)
250ML (100ML), $419.93
(250ML)
Fisher Scientific 98% 100 g $405.64 (100g)
Santa Cruz
) >98% Inquire for details Inquire for details
Biotechnology
B £9.00 (10g), £17.00
Fluorochem Not Specified 10g,259,100¢
(25g), £49.00 (100g)
Sigma-Aldrich 98% 25ML Inquire for details
Bridge Organics Not Specified Inquire for details $500.00
Oakwood Chemical Not Specified Inquire for details Inquire for details
Crescent Chemical Not Specified 25ML Inquire for details
NINGBO INNO _ _ _ _
>97% Inquire for details Inquire for details
PHARMCHEM

Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to contact the suppliers directly for the most current pricing and availability.

Experimental Protocols: Synthesis of N-Boc-Pyrrole
Derivatives

While detailed experimental protocols for the synthesis of N-Boc-pyrrole are proprietary to
manufacturers, its application in the synthesis of derivatives is widely published. A common
application is the synthesis of 1-(tert-butoxycarbonyl)-1H-pyrrol-2-ylboronic acid.

Synthesis of 1-(tert-butoxycarbonyl)-1H-pyrrol-2-ylboronic acid:
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This procedure involves the treatment of N-Boc-pyrrole with n-butyllithium (n-BulLi) followed by
a reaction with trimethyl borate.[6][7]

« Lithiation: N-Boc-pyrrole is dissolved in an anhydrous aprotic solvent (e.g., tetrahydrofuran,
THF) and cooled to a low temperature (typically -78 °C).

» Addition of n-BuLi: A solution of n-butyllithium in hexanes is added dropwise to the cooled
solution under an inert atmosphere (e.g., argon or nitrogen). The reaction mixture is stirred
for a specified time to allow for the deprotonation of the pyrrole ring at the 2-position.

o Borylation: Trimethyl borate is then added to the reaction mixture. The mixture is allowed to
warm to room temperature and stirred for several hours.

o Work-up and Purification: The reaction is quenched with an aqueous solution (e.g., saturated
ammonium chloride). The organic layer is extracted, dried, and concentrated. The crude
product is then purified, typically by column chromatography, to yield 1-(tert-
butoxycarbonyl)-1H-pyrrol-2-ylboronic acid.

Logical Workflow for Supplier Selection

The process of selecting a suitable supplier for N-Boc-pyrrole involves several critical steps,
from initial research to post-purchase evaluation. The following diagram illustrates a logical
workflow for this process.
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Caption: A logical workflow for the procurement of N-Boc-pyrrole.
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Applications in Research and Development

N-Boc-pyrrole is a versatile building block in organic synthesis with numerous applications:

Pharmaceutical Development: It serves as a key intermediate in the synthesis of a wide
range of pharmaceuticals.[2]

» Organic Synthesis: The Boc-protecting group allows for selective functionalization of the
pyrrole ring, enabling the construction of complex molecules.

o Materials Science: N-Boc-pyrrole is utilized in the development of advanced polymers and
coatings.[2]

e Bioconjugation: The compound is employed in techniques to attach biomolecules to surfaces
or other molecules.[2]

o Catalysis Research: It plays a role in the development of new catalytic systems.[2]

Its reactivity in Diels-Alder reactions and cyclopropanation further expands its utility in creating
novel molecular architectures.[6][7] The iridium-catalyzed C-H borylation of N-Boc-pyrrole
followed by cross-coupling reactions is another advanced application for the synthesis of
biheterocycles.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Commercial Availability and
Sourcing of N-Boc-Pyrrole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154501#commercial-availability-and-suppliers-of-n-
boc-pyrrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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